Cas no 1706447-32-6 (N-((1-Methylindolin-4-yl)methyl)ethanamine)

• Product Name: N-((1-Methylindolin-4-yl)methyl)ethanamine
• CAS No: 1706447-32-6
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 5700842
• PubChem ID: 99980605
• Update Time: 2025-07-25

N-((1-Methylindolin-4-yl)methyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1706447-32-6
• SB65194
• N-((1-Methylindolin-4-yl)methyl)ethanamine
• Ethyl-(1-methyl-2,3-dihydro-1H-indol-4-ylmethyl)-amine
• 1H-Indole-4-methanamine, N-ethyl-2,3-dihydro-1-methyl-

• Inchi： 1S/C12H18N2/c1-3-13-9-10-5-4-6-12-11(10)7-8-14(12)2/h4-6,13H,3,7-9H2,1-2H3
• InChI Key： XAYNMFJNXNOZPV-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C(CNCC)=CC=C2)CC1

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.013±0.06 g/cm3(Predicted)
• Boiling Point: 311.3±30.0 °C(Predicted)
• pka: 9.67±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on N-((1-Methylindolin-4-yl)methyl)ethanamine

N-((1-Methylindolin-4-yl)methyl)ethanamine: A Comprehensive Overview

N-((1-Methylindolin-4-yl)methyl)ethanamine, with the CAS number 1706447-32-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This amine derivative has garnered attention due to its structural complexity and potential applications in drug development. The compound's unique framework, featuring a methyl-substituted indoline moiety, positions it as a valuable intermediate in the synthesis of more complex molecules, particularly those targeting neurological and cardiovascular diseases.

The indoline core is a privileged scaffold in medicinal chemistry, known for its ability to interact with biological targets in a manner that enhances binding affinity and selectivity. The presence of a methyl group at the 1-position and an ethylamine moiety at the 4-position further modulates the compound's pharmacokinetic properties, making it an attractive candidate for further exploration. Recent studies have highlighted the role of such derivatives in modulating enzyme activity and receptor interactions, which are critical for developing novel therapeutic agents.

In the context of modern drug discovery, N-((1-Methylindolin-4-yl)methyl)ethanamine represents a promising lead compound. Its structural features suggest potential applications in the treatment of conditions such as depression, anxiety, and hypertension. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors has been a focus of recent research. Preclinical studies have demonstrated its efficacy in animal models, where it exhibited properties consistent with potential therapeutic utility.

The synthesis of N-((1-Methylindolin-4-yl)methyl)ethanamine involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps include the formation of the indoline ring system followed by functionalization at the 1- and 4-positions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic methodologies not only underscore the compound's accessibility but also showcase the advancements in synthetic organic chemistry that enable the production of complex molecules.

The pharmacological profile of N-((1-Methylindolin-4-yl)methyl)ethanamine has been extensively studied in vitro and in vivo. Initial investigations have revealed its interaction with monoamine oxidase (MAO) enzymes, which are crucial for regulating neurotransmitter levels. By modulating MAO activity, this compound may offer a novel mechanism for treating neurodegenerative disorders. Additionally, its effects on adrenergic receptors have been explored, suggesting potential benefits in managing cardiovascular conditions.

The compound's solubility profile and metabolic stability are critical factors that influence its pharmacokinetic behavior. Studies have shown that modifications to the indoline core can significantly impact these properties. For instance, optimizing the substitution pattern can enhance solubility while maintaining biological activity. Such insights are invaluable for drug development, as they guide chemists in designing molecules that exhibit favorable pharmacokinetic profiles.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like N-((1-Methylindolin-4-yl)methyl)ethanamine. Molecular modeling techniques allow researchers to predict binding affinities and identify optimal conformations with high accuracy. These predictions are essential for guiding experimental efforts and reducing trial-and-error approaches. By integrating computational methods with traditional synthetic strategies, scientists can efficiently explore chemical space and identify promising candidates for further development.

The regulatory landscape for pharmaceutical compounds necessitates rigorous testing to ensure safety and efficacy before human use. Current studies on N-((1-Methylindolin-4-yl)methyl)ethanamine are focused on optimizing its pharmacological properties while minimizing potential side effects. Phase I clinical trials are underway to assess its tolerance and pharmacokinetic behavior in humans. These trials will provide critical data to support further development efforts and pave the way for potential therapeutic applications.

The versatility of N-((1-Methylindolin-4-yl)methyl)ethanamine extends beyond its primary applications in drug development. It serves as a valuable building block for synthesizing more complex derivatives with tailored properties. Researchers have leveraged this compound to develop libraries of analogs, each designed to explore specific pharmacological pathways or enhance certain therapeutic effects. This approach underscores the importance of foundational compounds like this one in driving innovation across multiple disciplines.

The future prospects for N-((1-Methylindolin-4-yl)methyl)ethanamine remain promising as research continues to uncover new applications and optimize its properties. Collaborative efforts between synthetic chemists, pharmacologists, and clinicians will be essential in translating laboratory findings into clinical reality. As our understanding of biological systems evolves, so too will our ability to harness compounds like this one for therapeutic benefit.